Cas no 62636-89-9 (Benzoic acid, 2-[[5-(5-hydroxy-1-oxopentyl)-2-thienyl]methyl]-)

• Product Name: Benzoic acid, 2-[[5-(5-hydroxy-1-oxopentyl)-2-thienyl]methyl]-
• CAS No: 62636-89-9
• MF: C₁₇H₁₈O₄S
• MW: 318.387423992157
• CID: 437039
• PubChem ID: 12328262
• Update Time: 2025-04-19

Benzoic acid, 2-[[5-(5-hydroxy-1-oxopentyl)-2-thienyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[5-(5-hydroxy-1-oxopentyl)-2-thienyl]methyl]-
• 2-[[5-(5-hydroxypentanoyl)thiophen-2-yl]methyl]benzoic acid
• 62636-89-9
• DTXSID80489990
• 2-{[5-(5-HYDROXYPENTANOYL)THIOPHEN-2-YL]METHYL}BENZOIC ACID
• 2-[5-(5-hydroxyvaleroyl)-2-thenyl]benzoic acid

• Inchi： 1S/C17H18O4S/c18-10-4-3-7-15(19)16-9-8-13(22-16)11-12-5-1-2-6-14(12)17(20)21/h1-2,5-6,8-9,18H,3-4,7,10-11H2,(H,20,21)
• InChI Key： KYJONVYQHXPNCH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC1C=CC=CC=1C(=O)O)C(CCCCO)=O

Computed Properties

• Exact Mass: 318.09264
• Monoisotopic Mass: 318.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.6